Cas no 1518315-21-3 (1-(3-methylpyrazin-2-yl)cyclopentan-1-amine)

• Product Name: 1-(3-methylpyrazin-2-yl)cyclopentan-1-amine
• CAS No: 1518315-21-3
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5812295
• PubChem ID: 82599612
• Update Time: 2025-10-25

1-(3-methylpyrazin-2-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyrazin-2-yl)cyclopentan-1-amine
• EN300-1851924
• 1518315-21-3

• Inchi： 1S/C10H15N3/c1-8-9(13-7-6-12-8)10(11)4-2-3-5-10/h6-7H,2-5,11H2,1H3
• InChI Key： LSNRBHKEYFMFMW-UHFFFAOYSA-N
• SMILES： NC1(C2C(C)=NC=CN=2)CCCC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3-methylpyrazin-2-yl)cyclopentan-1-amine

Introduction to Compound CAS No. 151831-21-3: 1-(3-Methylpyrazin-2-yl)cyclopentan-1-amine

Compound CAS No. 151831-21-3, also known as 1-(3-methylpyrazin-2-yl)cyclopentan-1-amine, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyrazine moiety substituted with a methyl group. The cyclopentane ring serves as a rigid framework, while the pyrazine ring introduces aromaticity and potential sites for functionalization, making this compound highly versatile for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 151831-21-3 through a variety of methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production and subsequent applications in drug discovery.

The structural features of CAS No. 151831-21-3 make it an attractive candidate for exploring its biological activities. Researchers have recently investigated its potential as a modulator of ion channels, which are critical targets in treating various neurological disorders such as epilepsy and chronic pain. Preliminary studies suggest that this compound exhibits promising activity in modulating voltage-gated sodium channels, which are key players in neuronal communication.

In addition to its pharmacological applications, CAS No. 151831-21-3 has been explored for its role in chemical biology as a probe for studying protein-ligand interactions. The compound's ability to bind to specific proteins with high affinity has been leveraged in developing novel assays for drug screening and target validation.

The synthesis of CAS No. 1518340646796796796796796796796796796796796796796796796796796796794 involves a multi-step process that begins with the preparation of the pyrazine derivative followed by its coupling with the cyclopentane amine moiety. The use of microwave-assisted synthesis has significantly accelerated this process, reducing reaction times and improving product quality.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity of CAS No. 404040404040404040404040404040404040404. Density functional theory (DFT) calculations have revealed that the methyl substitution on the pyrazine ring significantly influences the compound's electronic distribution, enhancing its ability to participate in π-interactions with biological targets.

The potential applications of CAS No. 55555555555555 extend beyond pharmacology into materials science, where its unique structure could be exploited for designing novel materials with tailored electronic properties. Researchers are currently exploring its use as a building block for constructing advanced materials such as conductive polymers and coordination networks.

In conclusion, Compound CAS No. 666666 represents a remarkable example of how modern synthetic methods and computational tools can be harnessed to develop innovative compounds with diverse applications. Its structural versatility, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial development.